Cas no 2167434-01-5 (2-Bromobutyl 1,2,3-thiadiazole-5-carboxylate)
2167434-01-5 structure
Product Name:2-Bromobutyl 1,2,3-thiadiazole-5-carboxylate
CAS No:2167434-01-5
MF:C7H9BrN2O2S
MW:265.127559423447
CID:5763770
PubChem ID:164663829
Update Time:2023-11-15
2-Bromobutyl 1,2,3-thiadiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-bromobutyl 1,2,3-thiadiazole-5-carboxylate
- EN300-1572558
- 2167434-01-5
- 2-Bromobutyl 1,2,3-thiadiazole-5-carboxylate
-
- Inchi: 1S/C7H9BrN2O2S/c1-2-5(8)4-12-7(11)6-3-9-10-13-6/h3,5H,2,4H2,1H3
- InChI Key: CWLCJUULGCNJMM-UHFFFAOYSA-N
- SMILES: BrC(COC(C1=CN=NS1)=O)CC
Computed Properties
- Exact Mass: 263.95681g/mol
- Monoisotopic Mass: 263.95681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 80.3Ų
2-Bromobutyl 1,2,3-thiadiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1572558-0.05g |
2-bromobutyl 1,2,3-thiadiazole-5-carboxylate |
2167434-01-5 | 0.05g |
$612.0 | 2023-06-04 | ||
| Enamine | EN300-1572558-0.1g |
2-bromobutyl 1,2,3-thiadiazole-5-carboxylate |
2167434-01-5 | 0.1g |
$640.0 | 2023-06-04 | ||
| Enamine | EN300-1572558-0.25g |
2-bromobutyl 1,2,3-thiadiazole-5-carboxylate |
2167434-01-5 | 0.25g |
$670.0 | 2023-06-04 | ||
| Enamine | EN300-1572558-0.5g |
2-bromobutyl 1,2,3-thiadiazole-5-carboxylate |
2167434-01-5 | 0.5g |
$699.0 | 2023-06-04 | ||
| Enamine | EN300-1572558-1.0g |
2-bromobutyl 1,2,3-thiadiazole-5-carboxylate |
2167434-01-5 | 1g |
$728.0 | 2023-06-04 | ||
| Enamine | EN300-1572558-2.5g |
2-bromobutyl 1,2,3-thiadiazole-5-carboxylate |
2167434-01-5 | 2.5g |
$1428.0 | 2023-06-04 | ||
| Enamine | EN300-1572558-5.0g |
2-bromobutyl 1,2,3-thiadiazole-5-carboxylate |
2167434-01-5 | 5g |
$2110.0 | 2023-06-04 | ||
| Enamine | EN300-1572558-10.0g |
2-bromobutyl 1,2,3-thiadiazole-5-carboxylate |
2167434-01-5 | 10g |
$3131.0 | 2023-06-04 | ||
| Enamine | EN300-1572558-50mg |
2-bromobutyl 1,2,3-thiadiazole-5-carboxylate |
2167434-01-5 | 50mg |
$612.0 | 2023-09-24 | ||
| Enamine | EN300-1572558-100mg |
2-bromobutyl 1,2,3-thiadiazole-5-carboxylate |
2167434-01-5 | 100mg |
$640.0 | 2023-09-24 |
2-Bromobutyl 1,2,3-thiadiazole-5-carboxylate Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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